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Compound of Interest

Compound Name: Ethyl 6-oxooctanoate

CAS No.: 4233-58-3

Cat. No.: B1296300

Get Quote

Executive Summary: Ethyl 6-oxooctanoate is a bifunctional organic molecule belonging to the

class of keto-esters. Possessing both a ketone and an ester functional group, it serves as a

versatile building block in organic synthesis. This guide provides an in-depth analysis of its

chemical structure, IUPAC nomenclature, and physicochemical properties. While direct

applications in drug development are not extensively documented, this paper delves into the

synthesis and critical role of its close structural analog, ethyl 8-chloro-6-oxooctanoate, as a key

intermediate in the industrial production of Lipoic Acid, a potent antioxidant with significant

therapeutic interest. The methodologies, experimental rationale, and applications discussed

herein are tailored for researchers, chemists, and professionals in the field of drug discovery

and development.

Chemical Identity and Structure
Ethyl 6-oxooctanoate is characterized by an eight-carbon chain, featuring a ketone group at

the 6-position and an ethyl ester at the 1-position. This unique arrangement of functional

groups allows for a variety of chemical transformations, making it a valuable synthon.
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IUPAC Name and Synonyms
IUPAC Name: ethyl 6-oxooctanoate[1]

Synonyms: 6-Oxooctanoic acid ethyl ester, Ethyl 6-keto-octanoate, Octanoic acid, 6-oxo-,

ethyl ester[1]

Chemical Structure
The structure contains a linear six-carbon backbone linking the propionyl group (ketone) and

the ethyl carboxylate group (ester).

Caption: Figure 1: 2D representation of the ethyl 6-oxooctanoate molecule.

Key Chemical Identifiers
Identifier Value Source

CAS Number 4233-58-3 [1]

Molecular Formula C₁₀H₁₈O₃ [1]

Molecular Weight 186.25 g/mol [1]

SMILES CCC(=O)CCCCC(=O)OCC [1]

InChIKey
AWEDPHYBDIDQEC-

UHFFFAOYSA-N
[1]

Physicochemical Properties
The physicochemical properties of a compound are critical for predicting its behavior in both

chemical reactions and biological systems. The computed properties for ethyl 6-oxooctanoate
are summarized below.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.benchchem.com/product/b1296300/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-ethyl-6-oxooctanoate-structure-synthesis-and-applications
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-6-oxooctanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-6-oxooctanoate
https://www.benchchem.com/product/b1296300/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-ethyl-6-oxooctanoate-structure-synthesis-and-applications
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-6-oxooctanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-6-oxooctanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-6-oxooctanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-6-oxooctanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-6-oxooctanoate
https://www.benchchem.com/product/b1296300/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-ethyl-6-oxooctanoate-structure-synthesis-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296300?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Description Source

XLogP3 1.3
A measure of

lipophilicity.
[1]

Topological Polar

Surface Area
43.4 Å²

Predicts transport

properties in biological

systems.

[1]

Hydrogen Bond Donor

Count
0

The number of

hydrogen atoms

attached to

electronegative

atoms.

[1]

Hydrogen Bond

Acceptor Count
3

The number of

electronegative atoms

(O, N).

[1]

Rotatable Bond Count 8
The number of bonds

that can rotate freely.
[1]

Spectroscopic Profile
Spectroscopic analysis is essential for the structural elucidation and quality control of chemical

compounds. Based on its functional groups, the expected spectral characteristics for ethyl 6-
oxooctanoate are as follows.
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Spectroscopy Feature
Expected
Wavenumber/Shift

Rationale

FT-IR C=O Stretch (Ketone) ~1715 cm⁻¹

Characteristic

absorption for an

aliphatic ketone.

FT-IR C=O Stretch (Ester) ~1735-1750 cm⁻¹

Characteristic

absorption for an

aliphatic ester

carbonyl group.[2]

FT-IR C-O Stretch (Ester) ~1250-1230 cm⁻¹

Corresponds to the

stretching vibration of

the ester C-O bond.[2]

¹³C NMR
Carbonyl Carbon

(Ketone)
~205-215 ppm

Typical chemical shift

for a ketone carbonyl

carbon.

¹³C NMR
Carbonyl Carbon

(Ester)
~170-175 ppm

Typical chemical shift

for an ester carbonyl

carbon.

¹H NMR
-OCH₂CH₃

(Methylene)
~4.1 ppm (quartet)

Protons on the carbon

adjacent to the ester

oxygen.

¹H NMR -OCH₂CH₃ (Methyl) ~1.2 ppm (triplet)

Protons on the

terminal methyl group

of the ethyl ester.

Mass Spec (GC-MS)
Molecular Ion Peak

(M⁺)
m/z = 186

Corresponds to the

molecular weight of

the compound.[1]

Synthesis and Manufacturing Insights
The synthesis of keto-esters often requires careful selection of starting materials and protective

group strategies to avoid self-condensation or other side reactions. While specific high-yield
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syntheses for ethyl 6-oxooctanoate are proprietary, a publicly documented industrial synthesis

of the closely related and highly valuable intermediate, ethyl 8-chloro-6-oxooctanoate, provides

significant insight into the manufacturing logic for this class of compounds.[3]

This process, used in the synthesis of Lipoic Acid, involves a Friedel-Crafts-type acylation of

ethylene.[3]
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Reactants:
- 6-chloro-6-oxohexanoic acid ethyl ester

- Ethylene Gas

Catalyst Loading:
- Aluminum Trichloride (AlCl₃)

- Solvent: Dichloroethane

 1. Charge Reactor

Addition Reaction (Acylation)
- Temperature controlled at 20-25°C

- Ethylene bubbled for ~3 hours

 2. Initiate Reaction

Hydrolysis Preparation
- Addition-reaction liquid transferred

- Mixed with a large volume of water (1:10 w/w)

 3. Quench

Controlled Hydrolysis
- Mixture circulated through a graphite condenser

- Temperature maintained below 35°C

 4. Exothermic Control

Workup & Separation
- Reaction allowed to settle for 1 hour

- Organic and aqueous layers are separated

 5. Phase Separation

Final Product:
Ethyl 8-chloro-6-oxooctanoate

 6. Isolation

Click to download full resolution via product page

Caption: Figure 2: Industrial workflow for the synthesis of ethyl 8-chloro-6-oxooctanoate.
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Experimental Protocol: Synthesis of Ethyl 8-chloro-6-
oxooctanoate
The following protocol is adapted from established patent literature.[3]

Reactor Charging: A suitable reaction vessel is charged with dichloroethane, followed by the

addition of aluminum trichloride (AlCl₃) as the Lewis acid catalyst. The mixture is cooled to

10-18°C.

Addition of Acyl Chloride: 6-chloro-6-oxohexanoic acid ethyl ester is added dropwise,

maintaining the internal temperature between 20-25°C.

Ethylene Acylation: Ethylene gas is bubbled through the reaction mixture for approximately 3

hours to form the addition product.

Controlled Hydrolysis: The resulting reaction solution, containing an aluminum trichloride

complex, is transferred to a hydrolysis tank containing a significant volume of water.

Causality: This step is highly exothermic due to the hydrolysis of the AlCl₃ complex. The

patent describes a critical engineering control: the mixture is continuously circulated

through an external graphite condenser to efficiently dissipate heat and maintain the

temperature below 35°C. This prevents side reactions and improves yield and safety.[3]

Workup: After hydrolysis is complete (approx. 45-60 minutes), the mixture is allowed to

settle. The organic layer is separated from the aqueous layer to yield the crude ethyl 8-

chloro-6-oxooctanoate.

This protocol highlights a self-validating system where temperature control during hydrolysis is

the critical parameter for success, directly impacting both yield and product purity.

Applications in Medicinal Chemistry and Drug
Development
The primary significance of this chemical scaffold in drug development is demonstrated by the

use of ethyl 8-chloro-6-oxooctanoate as a pivotal intermediate in the synthesis of α-Lipoic Acid.

[3][4][5] Lipoic Acid is a naturally occurring antioxidant that plays a crucial role in mitochondrial
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dehydrogenase enzyme complexes and is widely used in dietary supplements and investigated

for the treatment of diabetic neuropathy and other oxidative stress-related conditions.

The synthetic pathway leverages the keto-ester functionality to construct the final dithiolane

ring of Lipoic Acid.

Ethyl 8-chloro-6-oxooctanoate

Reduction of Ketone

 e.g., NaBH₄

Chlorination of Alcohol

 e.g., SOCl₂

Intermediate:
6,8-Dichlorooctanoic acid ethyl ester

Cyclization with Thiolating Agent
(e.g., Sodium Disulfide)

α-Lipoic Acid

Click to download full resolution via product page

Caption: Figure 3: Synthetic pathway from the intermediate to α-Lipoic Acid.

The synthesis illustrates the utility of the keto-ester. The ketone at the 6-position is first reduced

to a hydroxyl group, which is subsequently converted to a second chloride, yielding 6,8-
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dichlorooctanoic acid ethyl ester.[3] This dichloro-intermediate is then treated with a sulfur

source to form the characteristic five-membered dithiolane ring of Lipoic Acid.

Conclusion
Ethyl 6-oxooctanoate represents a foundational chemical structure with inherent synthetic

potential due to its dual functionality. While it may serve as a versatile building block for various

research applications, its most impactful contribution to the pharmaceutical and nutraceutical

industries is demonstrated through its chlorinated analog, ethyl 8-chloro-6-oxooctanoate. The

robust industrial synthesis of this key intermediate underscores the importance of process

control and chemical engineering in translating laboratory chemistry to large-scale production.

Its role in the synthesis of the vital antioxidant Lipoic Acid solidifies the relevance of this keto-

ester scaffold to professionals engaged in drug development and medicinal chemistry.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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